Fiber-reinforced cementitious composites (FRCC) have emerged as a promising alternative to traditional cementitious materials due to their enhanced mechanical properties and durability [...]

An energy storage system works in sync with a photovoltaic system to effectively alleviate the intermittency in the photovoltaic output. Owing to its high power density and long life, supercapacitors make the battery–supercapacitor hybrid energy storage system (HESS) a good solution. This study considers the particularity of annual illumination due to climate conditions in Harbin, China. A global optimal PV-HESS sizing method is proposed by constructing a PV-HESS operating cost model and taking the annual system operating cost as the objective function. To consider the effect of battery life degradation due to different charge and discharge rates and charge and discharge times, a semi-empirical model based on the Arrhenius model was used to quantify the battery life degradation. Based on the effects of different seasons and different photovoltaic panel sizes, batteries, and supercapacitors on the optimization results, four scenarios are proposed. The feasibility of the system configuration corresponding to the four scenarios is discussed, and an optimal sizing configuration of the system is obtained. The simulation results show that the proposed method can effectively balance the degradation of the ESS due to irregular charging and discharging and determine the minimum operating cost and a reasonable sizing configuration of the system.

The scientific community’s interest in developing sustainable carbon materials from biomass waste is increasing steadily, responding to the need to reduce dependence on fossil fuels. Every day, different biomass sources are suggested for obtaining porous carbon materials with characteristics for application in different areas. Porous carbon materials with a high specific surface area are a subject of interest for application in energy storage devices. This work reports the use of blue shark chondroitin sulfate and gelatine as precursors for developing porous carbon materials for energy storage devices. Commercial chondroitin sulfate was used for comparison. The porous carbons obtained in this study underwent various characterization techniques to assess their properties. A BET surface area analyzer measured the specific surface area and pore size. Additionally, scanning electron microscopy (SEM) coupled with energy dispersive X-ray analysis (EDX), a high resolution-scanning transmission electron microscope (HR-STEM), Raman spectroscopy, attenuated total reflectance Fourier transform infrared (ATR-FTIR) spectroscopy, X-ray diffraction (XRD), and X-ray photoelectron spectroscopy (XPS) were employed to examine the morphology, composition, and structure of the carbons. A modified glassy carbon (GC) electrode was used as the working electrode for the electrochemical characterization. Cyclic voltammetry and galvanostatic charge/discharge techniques were employed with ethaline, an environmentally friendly and sustainable electrolyte based on choline chloride, to assess the electrochemical performance. Furthermore, the most promising samples were subjected to ball-milling to investigate the impact of this process on surface area and capacitance. Blue shark chondroitin sulfate-based carbon presented a specific surface area of 135.2 m2 g−1, compared to 76.11 m2 g−1 of commercial chondroitin sulfate, both carbonized for 1 h at 1000 °C. Blue shark gelatine presented a specific surface area of 30.32 m2 g−1. The associated specific capacitance of these three samples is 40 F g−1, 25 F g−1, and 7 F g−1. Ball-milling on these samples increased the specific surface area and capacitance of the three studied samples with different optimal milling times. This study presents the novel utilization of carbon materials derived from blue shark (with and without ball-milling) through a one-step carbonization process. These carbon materials were combined with an environmentally friendly DES electrolyte. The aim was to explore their potential application in energy storage devices, representing the first instance of employing blue shark-based carbon materials in this manner.

Traditional cow manure composting equipment often lacks ventilation, heating, and real-time monitoring and adjustment capabilities, hindering manure maturation and proper utilization of compost, moisture reduction, and optimal environmental conditions for microbial activity. To address these limitations, we optimized and redesigned the structure and control elements of conventional composting equipment. In doing so, we developed a novel cow manure composting apparatus based on the target composting quantity method. The new design features a refined ventilation and heating structure, as well as an enhanced control system using PLC and MCGS. This equipment provides improved composting effects while offering real-time monitoring of composting data, effectively promoting the composting process. Further evaluation of the modified equipment was conducted using fermented cow dung, demonstrating its feasibility. The experiment yielded positive results, indicating that the composted cow manure satisfied all necessary standards across all evaluation parameters. These parameters included the moisture content of the compost, the duration of high temperature, the pH, and the seed germination index. The seed germination rate reaches 85%, and the water content of manure is 9.3%, which is much higher than the industry standard.

Under uniaxial compression, the soil mass may be subjected to transverse tensile splitting or swelling failure. This failure is caused by the tensile stress in the soil; that is, part of the vertical stress is converted into lateral stress. In order to investigate the factors that influence the stress transfer phenomenon, the failure mode of the soil mass can be predicted more accurately, and the internal force of the soil mass can be analyzed. This paper begins with the definition of the stress conversion coefficient and measures it by combining macroscopic mechanical properties with microscopic structure analyses. By carrying out a uniaxial compression test on a large soil sample, an equivalent tensile test was carried out according to the equivalent transverse displacement measured using the S-type tension sensor in order to explore the change law of the stress conversion coefficient. The arrangement and distribution of pores and particles at different positions in the samples before and after compression were further observed and analyzed using the SEM test to explore the formation mechanism of the stress transition phenomenon, and the following research results were obtained: (1) The stress conversion coefficient of the soil under compression is not invariable. An increase in the loading rate and a decrease in water content cause brittleness, and the stress conversion coefficient of the soil decreases. (2) Shear failure is more likely to occur in large samples of brittle soils under uniaxial compression. (3) The tensile stress in the compressed soil is caused by the invasion and extrusion of soil particles.

Image matting methods based on deep learning have made tremendous success. However, the success of previous image matting methods typically relies on a massive amount of pixel-level labeled data, which are time-consuming and costly to obtain. This paper first proposes a semi-supervised deep learning matting algorithm based on semantic consistency of trimaps (Tri-SSL), which uses trimaps to provide weakly supervised signals for the unlabeled data, to reduce the labeling cost. Tri-SSL is a single-stage semi-supervised algorithm that consists of a supervised branch and a weakly supervised branch that share the same network in one iteration during training. The supervised branch is consistent with standard supervised matting methods. In the weakly supervised branch, trimaps of different granularities are used as weakly supervised signals for unlabeled images, and the two trimaps are naturally perturbed samples. Orientation consistency constraints are imposed on the prediction results of trimaps of different granuliarty and the intermediate features of the network. Experimental results show that Tri-SSL improves model performance by effectively utilizing unlabeled data.

Steel-spring floating-slab tracks (SSFSTs) are widely used as efficient vibration-damping beds, and in China, they are mainly used in subways and municipal railroads. The shear hinge is an important component that improves the stability of the line, and field research has found that the top-mounted shear hinge (TMSH) undergoes varying degrees of damage, which indirectly affects the safety and stability of line operation. In this work, we studied the causes of damage to TMSHs, designed a new TMSH structure with a rubber-pad layer installed based on modal theory and rubber-pad vibration-damping theory, and proved that the new structure can reduce the occurrence of damage by comparing it with the original TMSH structure. The main aspects of this study are as follows: Firstly, the ultimate load capacity of the existing and new TMSH structures was checked by establishing a refined finite-element model. Then, modal analysis and frequency-response function analysis were carried out based on modal theory and frequency-response function theory to reveal the causes of TMSH damage and prove that the new structure can effectively delay damage. Finally, the modal and vibration patterns of the two structures were obtained via indoor hammering tests and compared with the simulation results. The results show that the two TMSH structures are in line with the strength requirements, and the existing TMSH damage mainly results from the resonance between its natural frequency and the high-excitation frequency of the floating slab under long-term cyclic train loading, causing high-frequency vibration fatigue damage. It is also demonstrated that the new structure can effectively reduce the natural frequency of the TMSH so that its value is located in the region of low vibration on the floating slab. The excitation vibration levels of the TMSH mounted on the curved section of the 4.8 m floating slab and the 3.6 m floating slab were reduced by 9 dB and at least 3 dB, respectively. After adding rubber pads located in the 400–3000 Hz floating-slab high-vibration-level region of the TMSH damage-prone parts, the amplitude reduction, including lateral excitation of damage-prone parts, resulted in a vibration amplitude reduction of more than 30 dB. However, the vertical excitation of the mid-end and rear-end bolts slightly increased their amplitudes, whereas the shear-rod amplitude was reduced by 48 dB, and the front-bolt amplitude was reduced by 5.28 dB. The natural frequency and vibration pattern obtained from the hammering test were consistent with the simulation results, and the reliability of our conclusions was verified from both experimental and simulation perspectives.

Virtual reality (VR) enables prototypes of devices to be evaluated in a simulation of a future usage environment. A disadvantage is the insufficient feedback design during the interaction with prototypes. In this study, we investigated how virtual control elements in VR must be designed to compensate for the lack of feedback. Therefore, 35 participants performed VR tasks using a virtual joystick and virtual rotary control. According to the design of experiments method, 12 factors, such as haptic feedback, sensitivity, size, and shape, were systematically varied. The control accuracy, task time, user experience, presence, and mental workload were recorded. The effect of a factor on the recorded parameters was examined using multifactorial ANOVA. Linear regression was used to calculate the mathematical models between the factors and parameters. These models were used to calculate the optimal design of the control elements in the VR. For rotary control, eight factors had a significant influence on the recorded parameters. There were seven factors for the joystick. With mathematical models, optimized control element designs for VR were calculated for the first time. These findings can help to better adapt prototypes and human–machine interfaces to different modalities in VR.

This study aims to improve the quality of the clustering results of the density peak clustering (DPC) algorithm and address the privacy protection problem in the clustering analysis process. To achieve this, a DPC algorithm based on Chebyshev inequality and differential privacy (DP-CDPC) is proposed. Firstly, the distance matrix is calculated using cosine distance instead of Euclidean distance when dealing with high-dimensional datasets, and the truncation distance is automatically calculated using the dichotomy method. Secondly, to solve the difficulty in selecting suitable clustering centers in the DPC algorithm, statistical constraints are constructed from the perspective of the decision graph using Chebyshev inequality, and the selection of clustering centers is achieved by adjusting the constraint parameters. Finally, to address the privacy leakage problem in the cluster analysis, the Laplace mechanism is applied to introduce noise to the local density in the process of cluster analysis, enabling the privacy protection of the algorithm. The experimental results demonstrate that the DP-CDPC algorithm can effectively select the clustering centers, improve the quality of clustering results, and provide good privacy protection performance.

A large-aperture radar composed of a multiple-input-multiple-output (MIMO) planar array can complete 3D through-wall imaging (TWI), but the simultaneous work of the multiple transceiver channels leads to difficulties in designing the hardware. In engineering, multiple transceiver channels are usually realized by time-division multiplexing (TDM) in MIMO radar, which is called TDM MIMO radar. A time delay will be introduced when the channels are switched, which will cause high sidelobes and position deviation in the 3D imaging of moving targets, also known as range migration. This paper proposes a motion compensation algorithm based on sparse array, designed to eliminate range migration in moving targets in 3D TWI scenes. In the proposed algorithm, the coincident array elements of the equivalent array are used as the compensation channels to calculate the position difference of the target, which can correct the remaining MIMO channels. The proposed algorithm is compared with no compensation, and the reference-channel-based motion compensation algorithm (RCMCA). According to the simulation and experimental results, the proposed motion compensation algorithm can effectively eliminate sidelobes, and keep the position deviation within 0.30 m in the 3D TWI of moving targets under the TDM MIMO radar, without increasing the system complexity.